1-Bromo-4-(4-chlorophenoxy)-3,3-dimethylbutan-2-one

• CAS RN: 80783-24-0
• Molecular Formula: C12H14BrClO2
• Molecular Weight: 305.59 g/mol
• IUPAC Name: 1-bromo-4-(4-chlorophenoxy)-3,3-dimethylbutan-2-one
• InChI: InChI=1S/C12H14BrClO2/c1-12(2,11(15)7-13)8-16-10-5-3-9(14)4-6-10/h3-6H,7-8H2,1-2H3
• InChI Key: LYAOHIFVCBMTRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(COC1=CC=C(C=C1)Cl)C(=O)CBr

Description

1-Bromo-4-(4-chlorophenoxy)-3,3-dimethylbutan-2-one is a useful research compound. Its molecular formula is C12H14BrClO2 and its molecular weight is 305.59 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

36 g (0.159 mol) of 1-(4-chlorophenoxy)-2,2-dimethyl-butan-3-one were dissolved in 300 ml of chloroform, and 25.5 g (0.159 mol) of bromine were added dropwise at 20° C. in a manner such that continuous decoloration occurred. When the addition had ended, the mixture was stirred at room temperature for 30 minutes and was then concentrated by distilling off the solvent in vacuo. 48.5 g (quantitative conversion) of crude 1-bromo-4-(4-chlorophenoxy)-3,3-dimethyl-butan-2-one were obtained as an oil. ##STR817##